Cas no 1917346-65-6 (5-Bromo-3-chloro-2,6-dimethoxypyridine)

• Product Name: 5-Bromo-3-chloro-2,6-dimethoxypyridine
• CAS No: 1917346-65-6
• MF: C₇H₇BrClNO₂
• MW: 252.492980241776
• MDL: MFCD29915587
• CID: 5078888
• Update Time: 2026-03-01

5-Bromo-3-chloro-2,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2,6-dimethoxypyridine

• MDL： MFCD29915587
• Inchi： 1S/C7H7BrClNO2/c1-11-6-4(8)3-5(9)7(10-6)12-2/h3H,1-2H3
• InChI Key： KOYNSIXIWRTUMI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=NC=1OC)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4

Additional information on 5-Bromo-3-chloro-2,6-dimethoxypyridine

Introduction to 5-Bromo-3-chloro-2,6-dimethoxypyridine (CAS No. 1917346-65-6)

5-Bromo-3-chloro-2,6-dimethoxypyridine (CAS No. 1917346-65-6) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural features, comprising bromine and chlorine substituents along with methoxy groups on a pyridine backbone, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting diverse biological pathways.

The structure of 5-Bromo-3-chloro-2,6-dimethoxypyridine facilitates its role as a key building block in organic synthesis. The presence of bromine and chlorine atoms at the 5th and 3rd positions, respectively, allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the creation of novel pharmacophores with enhanced biological activity. Additionally, the methoxy groups at the 2nd and 6th positions provide stability while also serving as handles for further derivatization.

In recent years, 5-Bromo-3-chloro-2,6-dimethoxypyridine has been explored in the development of small-molecule inhibitors for various diseases. One notable area of research involves its application in anticancer drug design. Pyridine derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in tumor growth and progression. For instance, studies have demonstrated that compounds derived from 5-Bromo-3-chloro-2,6-dimethoxypyridine can selectively inhibit tyrosine kinases, which are overexpressed in many cancer types. The bromine and chlorine substituents enhance binding affinity by improving interactions with the active sites of these enzymes.

Another significant application lies in the field of antiviral research. The structural motif of 5-Bromo-3-chloro-2,6-dimethoxypyridine has been incorporated into molecules designed to target viral proteases and polymerases. These enzymes are critical for viral replication, making them ideal targets for therapeutic intervention. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects against certain RNA viruses by interfering with their replication cycle. The methoxy groups contribute to solubility and metabolic stability, which are essential properties for any antiviral drug candidate.

The compound's utility extends beyond oncology and virology. It has been utilized in the synthesis of antimicrobial agents, where its scaffold serves as a foundation for creating molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The halogenated pyridine core enhances binding interactions with bacterial targets, leading to increased efficacy compared to non-halogenated analogs. This has spurred interest in exploring its derivatives as potential candidates for addressing antibiotic resistance.

Recent advances in computational chemistry have further highlighted the importance of 5-Bromo-3-chloro-2,6-dimethoxypyridine as a scaffold for drug discovery. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into its mechanism of action. These insights have guided the design of more potent and selective analogs with improved pharmacokinetic profiles. The integration of machine learning algorithms has expedited the process of virtual screening, enabling researchers to rapidly identify promising candidates for experimental validation.

The synthetic versatility of 5-Bromo-3-chloro-2,6-dimethoxypyridine is another area of active investigation. Researchers have developed novel synthetic routes that optimize yield and purity while minimizing hazardous byproducts. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing. Techniques such as catalytic hydrogenation and flow chemistry have been employed to streamline synthetic pathways, making the production of this compound more sustainable and scalable.

In conclusion,5-Bromo-3-chloro-2,6-dimethoxypyridine (CAS No. 1917346-65-6) represents a cornerstone in modern medicinal chemistry due to its structural versatility and broad range of applications. Its role as an intermediate in synthesizing bioactive molecules continues to drive innovation across multiple therapeutic areas. As research progresses, further exploration of its derivatives promises to yield novel treatments that address unmet medical needs.